
Aspinonene CAS number and chemical
identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546842 Get Quote

Aspinonene: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Aspinonene, a fungal secondary metabolite produced by Aspergillus ochraceus, presents a

unique chemical architecture with largely unexplored biological potential. This technical guide

provides a comprehensive overview of Aspinonene, consolidating all available information on

its chemical identity, biosynthetic pathway, and protocols for its isolation. Notably, there is a

significant gap in the scientific literature regarding its specific mechanism of action, associated

signaling pathways, and quantitative biological activity data, such as IC50 values. This

document aims to serve as a foundational resource to stimulate and guide future research into

the therapeutic promise of this intriguing natural product.

Chemical Identity
Aspinonene is a polyketide with a distinct structure featuring an epoxide ring and multiple

hydroxyl groups. Its chemical identifiers are summarized in the table below for easy reference.
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Identifier Value Source

CAS Number 157676-96-5

Molecular Formula C₉H₁₆O₄

Molecular Weight 188.22 g/mol

IUPAC Name
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methyloxiran-2-yl]hex-3-ene-

1,2,5-triol
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Biosynthesis
The biosynthesis of Aspinonene in Aspergillus ochraceus is intrinsically linked to that of its co-

metabolite, aspyrone. Both compounds originate from a pentaketide precursor. The proposed

biosynthetic pathway involves the formation of a key bisepoxide intermediate. The fate of this

intermediate is dependent on the concentration of dissolved oxygen during fermentation. In low

oxygen conditions, a reduction reaction is favored, leading to the production of Aspinonene.

Conversely, higher oxygen levels promote an oxidation reaction, resulting in the formation of

aspyrone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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